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Compound of Interest

Compound Name: YK11

Cat. No.: B15541510

The proper disposal of investigational compounds is a critical component of laboratory safety
and environmental responsibility. This guide provides essential, step-by-step information for the
safe handling and disposal of YK11, a synthetic, steroidal selective androgen receptor
modulator (SARM) used in research settings.[1] As an experimental compound not approved
for human use, YK11 should be handled with caution, and its disposal must adhere to rigorous
safety protocols.[1][2]

YK11 Chemical and Physical Properties

A summary of YK11's key properties is presented below to inform safe handling and disposal
decisions.
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Property Data

CAS Number 1370003-76-1[1][2][3]
Molecular Formula C25H3406[1][2][3]
Molecular Weight 430.54 g/mol [1][4]

White to pale yellow crystalline solid or

Appearance
powder[2][3]

Water: Very slightly soluble (0.13 g/L at 25°C)[3]
Solubility Organic Solvents: Soluble in ethanol, methanol,
acetonitrile, and DMSO[2][3]

Store at -20°C for long-term stability (=4 years)
[21[4]

Storage

Core Principles of YK11 Waste Management

While one Safety Data Sheet (SDS) for YK11 does not classify the substance as hazardous
under the Globally Harmonized System (GHS), other sources recommend it be considered
hazardous until more information is available.[2] Given its potent biological activity as a SARM,
a cautious approach is paramount.[5] The overriding principle for managing laboratory waste is
that a comprehensive disposal plan must be formulated before any research activity begins.[6]

The recommended strategy for YK11 waste is to treat it as hazardous chemical waste. This
involves segregation at the point of generation and disposal via your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste contractor.[6][7][8]

Under no circumstances should YK11 waste be disposed of down the sanitary sewer or in
regular trash without explicit approval from institutional EHS personnel. The compound's very
low water solubility and biological potency make it unsuitable for sewer disposal.[3][7][9]

Step-by-Step Disposal Protocol

This protocol outlines the standard operating procedure for the safe disposal of YK11 from a
laboratory setting.
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Step 1: Utilize Appropriate Personal Protective
Equipment (PPE)

Before handling YK11 in pure form or as waste, ensure you are wearing appropriate PPE,
including:

o Standard laboratory coat
o Safety glasses or goggles

e Chemical-resistant gloves (e.g., nitrile)

Step 2: Segregate YK11 Waste Streams

Proper segregation prevents accidental reactions and ensures compliant disposal. Use
dedicated, clearly marked containers for each waste stream.

e Solid Waste:

o Items: Contaminated PPE (gloves, disposable lab coats), weigh boats, paper towels, and
vials containing residual powder.

o Procedure: Collect all solid waste in a designated, sealable container or a heavy-duty
plastic bag clearly labeled for YK11 solid waste.

e Liquid Waste:
o Items: Solutions containing YK11 dissolved in organic solvents (e.g., DMSO, ethanol).

o Procedure: Collect all liquid waste in a dedicated, leak-proof, and chemically compatible
container (e.g., a glass or polyethylene bottle). Do not mix incompatible waste streams.

e Sharps Waste:
o Items: Needles, syringes, or glass Pasteur pipettes used to handle YK11 solutions.

o Procedure: Dispose of all contaminated sharps immediately into a designated, puncture-
proof sharps container.
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Step 3: Label Waste Containers Correctly

Proper labeling is a critical safety and regulatory requirement.

e Procedure:

o

Affix a "Hazardous Waste" label to each waste container.

[¢]

Clearly write "YK11 Waste" on the label.

[e]

List all chemical constituents, including solvents, and their approximate concentrations.
For example: "YK11 in DMSO (~1 mg/mL)."

[¢]

Indicate the date when waste was first added to the container.

Step 4: Store Waste Securely

e Procedure:

o Store sealed waste containers in a designated, secure secondary containment unit (e.g., a
chemical-resistant tray or bin).

o Keep the waste storage area near the point of generation and under the control of
laboratory personnel.[6]

o Ensure the storage location is away from drains, heat sources, and incompatible
chemicals.

Step 5: Arrange for Final Disposal

e Procedure:
o Once a waste container is full or is no longer needed, arrange for its collection.

o Contact your institution's EHS department or follow its established procedures to submit a
request for chemical waste pickup.[8]

o Do not allow waste to accumulate for extended periods.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of YK11
waste in a laboratory environment.

YK11 Waste Generated

Identify Waste Type

Solid Waste Liquid Waste Unused/Expired YK11
(e.g., contaminated gloves, vials) (e.g., solutions in solvents) (Keep in original container)

Unused Product

Place in Designated
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Label Container Correctly
(Contents, Date, 'Hazardous')

Store Securely in
Secondary Containment

Arrange for Collection by
Institutional EHS

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of YK11 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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